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Compound Focus: Delmitide

CAS No.: 287096-87-1

Cat. No.: S525597

The table below summarizes the core technical information available for Delmitide, which is a rationally

designed, orally active D-isomer decapeptide [1].

Parameter Details
Synonyms RDP58 acetate [1]
CAS Number 501019-16-5 [1]

Amino Acid Type D-isomer decapeptide [1]

Primary Potent inhibitor of inflammatory signaling; disrupts the MyD88—IRAK-TRAF6
Mechanism of complex, leading to reduced production of TNF-a, IFN-y, and IL-12. Also up-
Action regulates heme oxygenase-1 [1].

Key Preclinical Significant clinical success and histological improvement in randomized trials of
Findings ulcerative colitis at 200—300 mg doses; effectively reduces inflammation in

dermatitis models [1].

Experimental Ulcerative colitis research, inflammatory skin models, cytokine pathway analysis
Applications (NF-kB, MAPK, MyD88), oxidative stress studies [1].

Experimental Protocols and Handling
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For researchers planning in vitro or in vivo experiments, the following methodologies and handling

procedures are recommended based on the available technical data [1].

e Stock Solution Preparation: Dissolve Delmitide acetate in sterile water or buffer to achieve
concentrations between 1-10 mM. Gentle heating (37°C) or brief ultrasonic treatment may assist
solubilization. Solutions should be filtered through a 0.22 um filter for sterility [1].

e Assay Design: For in vitro studies, employ dose-response experiments to establish the I1Cso for
cytokine suppression (e.g., TNF-a, IL-12). Time-course sampling is recommended for comprehensive
cytokine profiling. The use of low-binding labware is advised to prevent peptide loss [1].

¢ In Vivo Modeling: In ulcerative colitis models, Delmitide has been administered orally. The provided
data suggests efficacy at doses of 200-300 mg in clinical trials, which can inform dosing strategies in
preclinical animal models [1].

Proposed Workflow for Delmitide Research

The following diagram outlines a generalized experimental workflow for investigating Delmitide's effects,
from initial setup to mechanistic analysis. This is a synthesis based on the described mechanisms and

applications [1].
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Proposed workflow for evaluating Delmitide's anti-inflammatory effects, from model establishment to data

synthesis.

Research Implications and Future Directions

The available data positions Delmitide as a promising candidate for inflammatory diseases, with a unique

mechanism that targets upstream signaling [1]. Future research should focus on:
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¢ Independent Validation: The primary need is for independent, peer-reviewed preclinical studies to
confirm the mechanism and efficacy.

e Broader Indications: Exploring its potential in other inflammatory conditions driven by similar
pathways, such as Crohn's disease or psoriasis.

e Combination Therapies: Investigating synergistic effects with anti-TNF antibodies or other biologics
to enhance efficacy or reduce side effects [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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